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Compound of Interest

Compound Name: Iodohippurate sodium I 123

Cat. No.: B1260339 Get Quote

The proper handling and disposal of Iodohippurate sodium I-123 are critical for ensuring

laboratory safety and regulatory compliance. As a radiopharmaceutical, it necessitates strict

adherence to protocols designed to minimize radiation exposure and prevent environmental

contamination. This guide provides detailed, step-by-step procedures for the safe disposal of

Iodine-123 (I-123) waste, tailored for research and drug development professionals. All

procedures must be conducted in accordance with your institution's Radiation Safety Officer

(RSO) and all applicable local, state, and federal regulations.[1][2]

General Safety and Handling Precautions
Before beginning any procedure involving I-123, it is imperative to follow the principle of ALARA

(As Low As Reasonably Achievable) to minimize radiation exposure.[3][4]

Personal Protective Equipment (PPE): At a minimum, wear disposable gloves, a lab coat,

and safety glasses when handling radioactive materials.[3][4][5]

Shielding: Use appropriate shielding, such as lead or leaded Plexiglas, to minimize exposure

while handling I-123.[3][4] Shield waste containers as necessary to keep the dose rate in

accessible areas ALARA.[4]

Designated Areas: Clearly mark all areas where radioactive materials are used.[3] Cover

workbenches with plastic-backed absorbent paper and change it regularly or if contaminated.

[3][4]
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Contamination Monitoring: Regularly monitor yourself and the work area for contamination

during and after each use of radioactive material.[4] Perform and record lab surveys as

required by your institution.[3][4]

Volatile Materials: Any work that may generate volatile, gaseous, or aerosolized I-123 must

be performed in a properly operating fume hood equipped with a charcoal and/or HEPA filter.

[3]

Principle of Disposal: Decay-in-Storage (DIS)
The primary disposal method for short- and medium-lived radionuclides like I-123 is "Decay-in-

Storage." This process involves storing the radioactive waste in a safe, shielded location until

the radioactivity decays to negligible levels, after which it can be disposed of as non-radioactive

waste. A common rule of thumb is to store the waste for a minimum of 10 half-lives.[6][7] For I-

123, with a half-life of 13.2 hours, this equates to a storage period of at least 132 hours (5.5

days).

Iodine-123 Properties and Disposal Data
The following table summarizes the key characteristics of Iodine-123 relevant to its safe

disposal.
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Property Value Implication for Disposal

Half-Life 13.2 hours[4]

Categorized as a medium half-

life isotope.[6] Suitable for

Decay-in-Storage.

Radiation Type Gamma Emitter[4]

Requires lead shielding to

minimize exposure from waste

containers.[3][4]

Minimum Decay Period
10 Half-Lives (132 hours or 5.5

days)

Waste must be stored securely

for this duration before survey

and disposal.[6][7]

Waste Segregation
Physical Form (Solid, Liquid,

Sharps)

Waste must be segregated by

its physical form and

radionuclide. Do not mix with

other isotopes.[7]

Step-by-Step Disposal Protocol for Iodohippurate
Sodium I-123
This protocol outlines the standard operating procedure for the collection, storage, and final

disposal of I-123 waste.

Step 1: Waste Segregation at the Point of Generation
Proper segregation is crucial to prevent the creation of "mixed waste" (combinations of

radioactive, chemical, and/or biological waste), which is more complex and costly to dispose of.

[3][4]

Prepare Labeled Containers: Before starting work, prepare dedicated waste containers for I-

123. Containers must be clearly labeled with the radiation symbol, the isotope ("Iodine-123"

or "I-123"), the date, and the estimated activity.[3]

Segregate by Form:
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Solid Waste: Gloves, absorbent paper, vials, and other contaminated solid materials

should be placed in a designated, shielded solid waste bin.

Liquid Waste: Aqueous radioactive solutions should be collected in a clearly labeled,

shatter-resistant container. Do not pour measurable quantities of radioactive material

down the drain.[3]

Sharps Waste: Contaminated needles, syringes, and other sharps must be placed in a

designated, shielded sharps container.[8]

Step 2: Decay-in-Storage
Transfer to Storage: Once a waste container is full, seal it securely.

Label for Storage: Attach a "Decay-in-Storage" tag to the container. This tag should include:

Isotope: Iodine-123

Date the container was sealed ("Date Closed")[6]

Estimated Activity

Responsible Principal Investigator/Researcher

Calculated Disposal Date (Date Closed + at least 10 half-lives)

Store Securely: Place the sealed container in a designated radioactive waste storage area.

This area must be secure, shielded, and approved by your institution's RSO.[1][6]

Step 3: Survey and Final Disposal
Wait for Decay: Do not disturb the waste until after the calculated disposal date has passed.

Monitor the Waste: After the minimum decay period, survey the container to ensure its

radioactivity has decayed to background levels.

Use a suitable radiation survey meter (e.g., a GM meter with a pancake probe) to check

the external surface of the container.[4]
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The reading should be indistinguishable from the normal background radiation level of the

area.

If Not Decayed: If the container still reads above background, it must be returned to storage,

the date of the survey noted, and re-surveyed at a later time.[6]

Final Disposal: Once the waste is confirmed to be at background levels, it can be disposed

of.

Obliterate Labels: Completely deface or remove all radioactive material labels, symbols,

and markings from the container.[6]

Dispose as Normal Waste: The de-identified waste can now be disposed of as standard

medical or laboratory waste, following institutional guidelines.[1][6]

Step 4: Maintain Accurate Records
Keep a detailed inventory and logbook of all radioactive materials, including records of receipt,

use, and final disposal.[3][4] This documentation is essential for regulatory compliance and

inspections.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Iodohippurate sodium I-123 waste.
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Caption: Workflow for the Decay-in-Storage disposal of Iodine-123 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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